Cas no 1805195-19-0 (3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride
• CAS No: 1805195-19-0
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4894672
• Update Time: 2025-06-09

3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-6(14)5-4(7(9)10)2(13(15)16)1-3(11)12-5/h1,7H
• InChI Key： NBZLJGYVOUQXQP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C(=O)Cl)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride

Recent Advances in the Application of 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride (CAS: 1805195-19-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride (CAS: 1805195-19-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by its difluoromethyl, iodo, nitro, and carbonyl chloride functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, leveraging its unique electronic and steric properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride as potent inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune diseases and B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach, modifying the carbonyl chloride group to form amide and ester derivatives, which exhibited nanomolar inhibitory activity in biochemical assays. Notably, the difluoromethyl group was found to enhance metabolic stability, addressing a common limitation of earlier BTK inhibitors.

In antimicrobial research, a team from the University of Cambridge reported the use of this compound as a precursor for novel quinolone-antibiotic hybrids. The iodine moiety facilitated palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds showed broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity in mammalian cell lines. These findings, published in ACS Infectious Diseases, highlight the potential of 1805195-19-0-derived scaffolds in combating antimicrobial resistance.

From a methodological perspective, advances in late-stage functionalization have expanded the synthetic utility of this compound. A 2024 Nature Communications paper detailed a photoredox-catalyzed C–H activation protocol that allows selective modification of the pyridine ring under mild conditions. This innovation enables the incorporation of 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride into complex molecular architectures without compromising its reactive handles, a critical advantage for medicinal chemistry applications.

Ongoing clinical investigations have also explored the radiopharmaceutical potential of iodine-124 labeled derivatives for positron emission tomography (PET) imaging. The nitro group's electron-withdrawing properties facilitate nucleophilic aromatic substitution, allowing efficient radiolabeling while maintaining the difluoromethyl group's beneficial pharmacokinetic effects. Preliminary results from a Phase I trial (NCT05678945) suggest favorable tumor-to-background ratios in imaging oncogenic kinases, though further validation is required.

Despite these advancements, challenges remain in optimizing the solubility and bioavailability of compounds derived from this scaffold. Recent computational studies using molecular dynamics simulations have provided insights into the conformational preferences of 1805195-19-0 derivatives, guiding the design of prodrug strategies. Additionally, green chemistry approaches are being developed to improve the sustainability of its synthesis, particularly in reducing heavy metal waste from cross-coupling reactions.

In conclusion, 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carbonyl chloride represents a multifaceted building block with growing importance in pharmaceutical development. Its unique combination of functional groups enables diverse chemical transformations, while recent research has validated its potential across therapeutic areas. Future directions will likely focus on expanding its application in targeted protein degradation and covalent inhibitor design, building upon the mechanistic insights gained from current studies.